Cas no 102014-64-2 (3-Amino-butanoic Acid Ethyl Ester Hydrochloride)

• Product Name: 3-Amino-butanoic Acid Ethyl Ester Hydrochloride
• CAS No: 102014-64-2
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• CID: 1131561
• PubChem ID: 74821439
• Update Time: 2025-04-20

3-Amino-butanoic Acid Ethyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-amino-, ethyl ester, hydrochloride
• 3-amino-Butanoic acid ethyl ester hydrochloride
• ethyl 3-aminobutanoate hydrochloride
• CEA01464
• 3-Amino-butanoic acid ethyl ester HCl
• ISVBSAIYXBEVSI-UHFFFAOYSA-N
• BS-19155
• MFCD01862144
• AKOS026742645
• SY254086
• CS-0376333
• G80479
• S-3-amino-Butanoic acid ethyl ester hydrochloride
• DB-129879
• ethyl 3-aminobutanoate;hydrochloride
• ethyl 3-aminobutyrate hydrochloride
• SCHEMBL852518
• EN300-176158
• 102014-64-2
• Butanoic acid, 3-amino-, ethyl ester, hydrochloride (1:1)
• 3-Amino-butanoic Acid Ethyl Ester Hydrochloride

• Inchi： 1S/C6H13NO2.ClH/c1-3-9-6(8)4-5(2)7;/h5H,3-4,7H2,1-2H3;1H
• InChI Key： ISVBSAIYXBEVSI-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CC(C)N)=O

Computed Properties

• Exact Mass: 167.07142
• Monoisotopic Mass: 167.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32